Cas no 60195-70-2 (Yuanhuacine)

• Product Name: Yuanhuacine
• CAS No: 60195-70-2
• Molecular Formula: C₃₇H₄₄O₁₀
• Molecular Weight: 648.7393
• CID: 512020
• PubChem ID: 6440205

Yuanhuacine Properties

Names and Identifiers

• 6H-2,8b-Epoxyoxireno[6,7]azuleno[5,4-e]-1,3-benzodioxol-6-one,10-(benzoyloxy)-3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-5,5a-dihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-10a-(1-methylethenyl)-2-(1E,3E)-1,3-nonadien-1-yl-,(2S,3aR,3bS,3cS,4aR,5S,5aS,8aR,8bR,9R,10R,10aS)-
• 6H-2,8b-Epoxyoxireno[6,7]azuleno[5,4-e]-1,3-benzodioxol-6-one,10-(benzoyloxy)-3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-5,5a-dih
• YUANHUACIN
• Yuanhuacine
• From gnidia
• gnidilatidin
• Odoracin
• Stillingia factor S6,gnidilatidin
• 6alpha,7alpha-Epoxy-5beta-hydroxy-9,13,14-ortho-[(2E,4E)-deca-2,4-dien-1-yl]resiniferonol-12beta-yl benzoate
• NSC 261422
• NSC 270919
• Stillingia factor S6
• YHL-14
• GNIDIA B644130K130 ORIGIN
• NSC261422
• SCHEMBL15730513
• Yuanhuacin A
• NSC270919
• CHEMBL3943353
• PD128875
• Stillingia factor S(sub 6)
• Yuanhuatie
• Simplexin, 12-(benzoyloxy)-22,23,24,25-tetradehydro-, (12-beta,22E,24E)-
• 60195-70-2
• NSC-270919
• [(1R,2R,6S,7S,8R,10S,11S,12R,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-[(1E,3E)-nona-1,3-dienyl]-5-oxo-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] benzoate
• Yuanhuacium ester A
• CS-0106447
• MS-30951
• CHEMBL504425
• AKOS040751945
• [(1R,2R,6S,7S,8R,10S,11S,12R,14S,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-16-isopropenyl-4,18-dimethyl-14-[(1E,3E)-nona-1,3-dienyl]-5-oxo-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] benzoate
• DTXSID501318211
• HY-N7225
• [(1R,2R,6S,7S,8R,10S,11S,12R,14S,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-[(1E,3E)-nona-1,3-dienyl]-5-oxo-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl] benzoate
• NSC-261422
• DTXSID90985251
• DA-68786

• InChIKey： CGSGRJNIABXQJQ-LNCIWOMLSA-N
• Inchi： 1S/C37H44O10/c1-6-7-8-9-10-11-15-18-34-45-30-26-29-33(20-38,44-29)32(41)35(42)25(19-22(4)27(35)39)37(26,47-34)23(5)28(36(30,46-34)21(2)3)43-31(40)24-16-13-12-14-17-24/h10-19,23,25-26,28-30,32,38,41-42H,2,6-9,20H2,1,3-5H3/b11-10+,18-15+
• SMILES： O1C2(C([H])([H])O[H])C([H])(C3(C(C(C([H])([H])[H])=C([H])C3([H])C34C([H])(C([H])([H])[H])C([H])(C5(C(=C([H])[H])C([H])([H])[H])C([H])(C3([H])C12[H])OC(/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(O5)O4)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)O[H])O[H]

Computed Properties

• Exact Mass: 648.29300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Monoisotopic Mass: 648.29344760g/mol
• Heavy Atom Count: 47
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 144

Experimental Properties

• LogP: 3.70440
• PSA: 144.28000
• Solubility: Insuluble (5.2E-6 g/L) (25 ºC),
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids